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Compound of Interest

Compound Name: Thenylchlor

Cat. No.: B1200005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thenylchlor (chemical name: 2-chloro-N-(2,6-dimethylphenyl)-N-[(3-methoxythiophen-2-

yl)methyl]acetamide) is a chloroacetamide herbicide.[1][2] This technical guide provides an in-

depth overview of its solubility and stability, crucial parameters for its application, environmental

fate, and analysis. The information is compiled from various scientific sources to support

research and development activities.

Physicochemical Properties
Thenylchlor is a white solid with a melting point ranging from 72 to 80°C.[3][4] Its molecular

formula is C₁₆H₁₈ClNO₂S, and it has a molecular weight of 323.84 g/mol .[5]

Solubility Profile
The solubility of Thenylchlor in various solvents is a critical factor for its formulation and

bioavailability. The available quantitative and qualitative solubility data are summarized in the

table below.
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Solvent Solubility
Temperature
(°C)

pH Source

Water 11.0 mg/L 20 7 [3]

Water 3.40e-05 M Not Specified Not Specified [3]

Acetonitrile

Soluble

(commercially

available as a

solution)

Not Specified Not Specified [6]

Ethanol Readily Soluble Not Specified Not Specified [7]

Acetone Readily Soluble Not Specified Not Specified [7]

Chloroform Readily Soluble Not Specified Not Specified [7]

Stability and Degradation
The stability of Thenylchlor influences its efficacy as a herbicide and its persistence in the

environment. It is reported to be stable in a pH range of 3 to 8.[8] However, it is susceptible to

degradation under certain conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s570348
https://www.smolecule.com/products/s570348
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/1623147150_Thenylchlor.htm
https://labchem-wako.fujifilm.com/jp/journal/docs/proup16.pdf
https://labchem-wako.fujifilm.com/jp/journal/docs/proup16.pdf
https://labchem-wako.fujifilm.com/jp/journal/docs/proup16.pdf
https://www.benchchem.com/product/b1200005?utm_src=pdf-body
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0120-1342.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition
Stability/Degradati
on Pathway

Half-life Source

Hydrolysis
Can be hydrolyzed in

the presence of water.
Not Specified [3]

Microbial Degradation

Susceptible to

microbial degradation

in soil.

Not Specified [3]

Soil Degradation

In paddy soil,

degradation occurs

via the replacement of

the chlorine atom to

form N-acetyl and N-

hydroxylmethylcarbon

yl derivatives.

1-3 weeks [4]

Biological Systems

As a chloroacetanilide

herbicide, it is

expected to be

detoxified in biological

systems through the

formation of

glutathione-acetanilide

conjugates, a reaction

mediated by

glutathione-S-

transferase.

Not Specified [9]

Mechanism of Action
Thenylchlor functions as a herbicide by disrupting essential plant processes. Its primary mode

of action involves the inhibition of cell division by blocking protein synthesis, specifically the

synthesis of very-long-chain fatty acids (VLCFAs).[10] Additionally, it has been reported to

inhibit the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of

branched-chain amino acids (valine, leucine, and isoleucine).[3]
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Mechanism of Action of Thenylchlor.

Experimental Protocols
Analysis of Thenylchlor in Agricultural Products
An established analytical method for the determination of Thenylchlor residues in agricultural

products involves the following steps[11]:

Extraction: The sample is extracted with acetonitrile saturated with n-hexane.

Liquid-Liquid Partitioning: The acetonitrile layer is separated and concentrated.

Cleanup: The residue is dissolved in n-hexane and may be further purified. For certain

matrices, an additional partitioning step with ethyl acetate is performed.

Analysis: The final extract is analyzed by appropriate chromatographic techniques.
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Workflow for Thenylchlor Residue Analysis.

Purity Assay
The purity of Thenylchlor standards is often determined using High-Performance Liquid

Chromatography (HPLC).[8]

Stability Testing of Stock Solutions
The stability of pesticide stock solutions, including those of Thenylchlor, can be assessed over

time. A general protocol involves:
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Preparation: Stock solutions are prepared in a suitable solvent (e.g., acetonitrile) at a known

concentration.

Storage: Solutions are stored under controlled conditions (e.g., at 8°C).

Analysis: The concentration of the analyte is measured at regular intervals using a suitable

analytical technique, such as quantitative NMR (qNMR) or LC-MS/MS, to monitor for any

degradation.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200005#thenylchlor-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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